Cas no 480424-71-3 (2-t-Butoxycarboxyphenylboronic acid, pinacol ester)

• Product Name: 2-t-Butoxycarboxyphenylboronic acid, pinacol ester
• CAS No: 480424-71-3
• MF: C₁₇H₂₅BO₅
• MW: 320.188405752182
• MDL: MFCD03453657
• CID: 328823
• PubChem ID: 24880536
• Update Time: 2025-06-26

2-t-Butoxycarboxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate
• 2-(tert-Butoxycarboxy)benzeneboronic acid pinacol ester
• 2-t-Butoxycarboxyphenylboronic acid, pinacol ester
• 2-tert-Butoxycarbonyloxyphenylboronicacid, pinacol ester
• Carbonic acid,1,1-dimethylethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ester
• t-Butyl 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phe
• tert-butyl [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] carbonate
• 2-(tert-Butoxycarbonyloxy)phenylboronic acid pinacol ester
• tert-Butyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl carbonate
• 2-tert-butoxycarbonyloxyphenylboronic acid, pinacol ester
• tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl carbonate
• AMTB94
• AB15513
• tert-butyl [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] carbonate;tert-Butyl (2-(4.4.5.5-tetramethyl-1.3.2-dioxaborolan-2-yl)phenyl)carbonate
• tert-Butyl (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbonate
• AS-73412
• MFCD03453657
• 480424-71-3
• AKOS015960065
• D73302
• FT-0644726
• 2-Tert-butoxycarbonyloxyphenylboronic acid pinacol ester
• DTXSID20378793
• CS-0063861
• 2-(tert-Butoxycarbonyloxy)phenylboronic acid pinacol ester, 97%
• tert-Butyl(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbonate
• A827432
• 2-tert-Butoxycarboxyphenylboronic Acid Pinacol Ester
• DB-051501

• MDL： MFCD03453657
• Inchi： 1S/C17H25BO5/c1-15(2,3)21-14(19)20-13-11-9-8-10-12(13)18-22-16(4,5)17(6,7)23-18/h8-11H,1-7H3
• InChI Key： JWSZKSKLMRKJHM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2OC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.18000
• Monoisotopic Mass: 320.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: solid
• Density: 1.08
• Melting Point: 73-77 °C (lit.)
• Boiling Point: 409.2°Cat760mmHg
• Flash Point: 201.3°C
• Refractive Index: 1.494
• PSA: 53.99000
• LogP: 3.29970
• Solubility: Not determined

2-t-Butoxycarboxyphenylboronic acid, pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2-t-Butoxycarboxyphenylboronic acid, pinacol ester

Recent Advances in the Application of 2-t-Butoxycarboxyphenylboronic acid, pinacol ester (CAS: 480424-71-3) in Chemical Biology and Pharmaceutical Research

The compound 2-t-Butoxycarboxyphenylboronic acid, pinacol ester (CAS: 480424-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties as a boronic acid derivative. This compound, characterized by its pinacol ester moiety and t-butoxycarbonyl protecting group, serves as a versatile intermediate in organic synthesis and has shown promising applications in drug discovery, particularly in the development of protease inhibitors and boron-based therapeutics.

Recent studies have highlighted the compound's role in Suzuki-Miyaura cross-coupling reactions, where it acts as a stable boronic ester precursor for the synthesis of biaryl compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effectiveness in constructing complex molecular architectures for kinase inhibitors, with improved stability compared to free boronic acids. The t-butoxycarbonyl group provides enhanced solubility in organic solvents while maintaining reactivity in palladium-catalyzed transformations.

In pharmaceutical applications, research teams at several institutions have explored 480424-71-3 as a key building block for boron-containing drug candidates. A notable study from MIT (2024) utilized this compound to develop novel proteasome inhibitors with improved pharmacokinetic properties. The pinacol ester functionality was found to enhance cellular permeability while the boronic acid moiety, upon hydrolysis, provided the necessary pharmacophore for target binding.

The compound's stability profile has been extensively characterized in recent work published in Organic Process Research & Development (2023). Researchers established optimal storage conditions and demonstrated its robustness in multi-step synthetic sequences, making it particularly valuable for industrial-scale pharmaceutical production. Stability studies under various pH conditions revealed superior performance compared to analogous boronic acid derivatives.

Emerging applications in targeted drug delivery systems have also been reported. A 2024 Nature Communications paper described the use of 2-t-Butoxycarboxyphenylboronic acid, pinacol ester as a responsive linker in antibody-drug conjugates (ADCs), where the boronic ester bond demonstrates pH-dependent cleavage characteristics ideal for tumor microenvironment-targeted release.

Ongoing clinical trials (as of Q2 2024) involving compounds derived from 480424-71-3 include several oncology candidates, with Phase I results showing favorable safety profiles. The compound's versatility continues to inspire novel synthetic methodologies, as evidenced by recent developments in continuous flow chemistry applications where its stability offers distinct processing advantages.

Future research directions highlighted in recent review articles suggest expanding applications in PET tracer development and as a scaffold for covalent inhibitor design. The unique electronic properties imparted by the t-butoxycarbonyl group appear to modulate the reactivity of the boronic ester in ways that may enable new therapeutic strategies, particularly in the treatment of antibiotic-resistant infections.